3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine

• IUPAC Name: 3-[[5-(3-ethoxy-1-ethylpyrazol-4-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanylmethyl]pyridine
• InChI: InChI=1S/C16H20N6OS/c1-4-22-10-13(15(20-22)23-5-2)14-18-19-16(21(14)3)24-11-12-7-6-8-17-9-12/h6-10H,4-5,11H2,1-3H3
• InChI Key: HAILVXSJTPRMNG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C2=NN=C(N2C)SCC3=CN=CC=C3
• Molecular Formula: C16H20N6OS
• Molecular Weight: 344.4 g/mol

Description

3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine is a useful research compound. Its molecular formula is C16H20N6OS and its molecular weight is 344.44. The purity is usually 95%.
BenchChem offers high-quality 3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(((5-(3-ethoxy-1-ethyl-1H-pyrazol-4-yl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scaffold for Highly Functionalized Heterocycles

Compounds with structural elements similar to the one mentioned are often explored for their utility as scaffolds in the synthesis of highly functionalized heterocycles. For example, Ruano, Fajardo, and Martín (2005) discuss the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates, useful as scaffolds for creating diverse and functionalized isoxazoles and other heterocycles, highlighting the importance of pyridine derivatives in medicinal chemistry and material science (Ruano, Fajardo, & Martín, 2005).

Novel Fluorinated Compounds

Krishnaiah and Narsaiah (2001) report on the synthesis of novel fluorinated pyrido [2′,3′:3,4] pyrazolo [1,5-a] pyrimidines, demonstrating the chemical versatility of pyrazolo-pyridine derivatives. Such compounds could have implications in developing materials with unique properties, including potential pharmaceutical applications (Krishnaiah & Narsaiah, 2001).

Antimicrobial Agents

Mabkhot et al. (2016) synthesized various thiophene-based heterocycles, including pyrazole, pyridine, and triazolo-pyrimidine derivatives, displaying potent antimicrobial activities. This research underscores the significance of pyridine derivatives in creating new antimicrobial agents, potentially offering new avenues for treating infections (Mabkhot et al., 2016).

Anticancer Agents

Nagender et al. (2016) explored pyrazolo[3,4-b]pyridine derivatives for their anticancer activity, identifying compounds with promising efficacy against human cancer cell lines. This work exemplifies the therapeutic potential of pyridine-based compounds in oncology, highlighting their role in developing novel anticancer drugs (Nagender et al., 2016).

Molecular Docking and Screening

Flefel et al. (2018) conducted molecular docking and in vitro screening of newly synthesized triazolopyridine and pyridotriazine derivatives, emphasizing the utility of computational methods in drug discovery. Their findings illustrate the integration of synthetic chemistry and computational biology to identify compounds with potential biological activities (Flefel et al., 2018).